2-[4-(6-Chloropyridin-3-yl)-3,6-dihydro-2H-pyridin-1-yl]-5-fluoropyrimidine

• IUPAC Name: 2-[4-(6-chloropyridin-3-yl)-3,6-dihydro-2H-pyridin-1-yl]-5-fluoropyrimidine
• InChI: InChI=1S/C14H12ClFN4/c15-13-2-1-11(7-17-13)10-3-5-20(6-4-10)14-18-8-12(16)9-19-14/h1-3,7-9H,4-6H2
• InChI Key: GKHNIDLGYIFAFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CN=C(C=C2)Cl)C3=NC=C(C=N3)F
• Molecular Formula: C14H12ClFN4
• Molecular Weight: 290.72 g/mol

Description

The compound is a complex organic molecule that likely contains a pyridine ring, which is a basic aromatic heterocyclic compound similar to benzene and pyrimidine.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds have been synthesized using methods like the reflux method.

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques like single crystal X-ray diffraction. Density functional theory (DFT) calculations are often used to predict the molecular geometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include properties like optical transparency at certain wavelengths, thermal behavior, and dielectric constants.

Safety and Hazards

Safety and hazard information for similar compounds indicate that they can be harmful by inhalation, in contact with skin, and if swallowed.

Future Directions

The future directions for research on similar compounds could include their potential use in optoelectronic applications. They could also be developed into novel therapeutic agents for various diseases, including cancer, fungal infections, and inflammatory disorders.